2-benzyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine dihydrochloride

• IUPAC Name: 2-benzyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine;dihydrochloride
• InChI: InChI=1S/C13H15N3.2ClH/c1-2-4-11(5-3-1)8-12-10-16-7-6-14-9-13(16)15-12;;/h1-5,10,14H,6-9H2;2*1H
• InChI Key: LSYXKKIFHQTLCL-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C=C(N=C2CN1)CC3=CC=CC=C3.Cl.Cl
• Molecular Formula: C13H17Cl2N3
• Molecular Weight: 286.20 g/mol

Description

2-benzyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine dihydrochloride, also known as 2-BZ-IP, is a heterocyclic compound that is widely used in scientific research as a tool to study a wide range of biological processes. It is a small molecule that has been investigated for its potential to act as an inhibitor of certain enzymes and proteins, which has led to its use in drug discovery and development. 2-BZ-IP has also been used in laboratory experiments to study the effects of various drugs on the activity of enzymes and proteins.

Scientific Research Applications

Synthesis and Biological Activity

A novel series of imidazo[1,2-a]pyrazine derivatives, including those with benzyl moieties, have been synthesized and evaluated for their antitumor activity. These derivatives exhibit strong binding interactions with DNA and bovine serum albumin (BSA), indicating their potential as pharmacophores in cancer treatment. Specifically, derivatives have shown significant in vitro antitumor activity against various human cancer cell lines, demonstrating their efficacy in cancer research (Singh, Luxami, & Paul, 2019).

Advances in Synthesis and Reactivity

Imidazo[1,2-a]pyrazine, including its benzyl-substituted variants, has been identified as a versatile scaffold in organic synthesis and drug development. Recent advances in its synthetic methods and reactivity have been compiled, highlighting its multifarious biological activity. This review emphasizes the pattern and position of substitution, aiding in future developments in this field (Goel, Luxami, & Paul, 2015).

Palladium-Catalyzed Functionalization

An efficient method for the selective functionalization of imidazo[1,2-a]pyrazines, including benzyl variants, has been developed via palladium-catalyzed Suzuki-Miyaura cross-coupling. This method allows for direct C-H arylation, vinylation, and benzylation, enhancing the potential for designing biologically relevant compounds in the imidazo[1,2-a]pyrazine series (Gembus et al., 2012).

Luminescence and Chemiluminescence

Imidazo[1,2-a]pyrazin-3(7H)-one compounds, closely related to 2-benzyl-imidazo[1,2-a]pyrazines, have been studied for their luminescence properties. This research has implications in bioassay applications, particularly in chemiluminescence and enhanced chemiluminescence (Teranishi, 2007).